Cas no 2137882-78-9 (1-[(4-Ethylpiperazin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane)

• Product Name: 1-[(4-Ethylpiperazin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane
• CAS No: 2137882-78-9
• MF: C₁₃H₂₅N₃
• MW: 223.357702970505
• CID: 6334589
• PubChem ID: 165456219
• Update Time: 2025-06-14

1-[(4-Ethylpiperazin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 1-[(4-ethylpiperazin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane
• 2137882-78-9
• EN300-714061
• 1-[(4-Ethylpiperazin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane

• Inchi： 1S/C13H25N3/c1-2-15-7-9-16(10-8-15)11-13-5-3-12(14-13)4-6-13/h12,14H,2-11H2,1H3
• InChI Key： UUFBXFFERKAEND-UHFFFAOYSA-N
• SMILES： N1C2CCC1(CN1CCN(CC)CC1)CC2

Computed Properties

• Exact Mass: 223.204847810g/mol
• Monoisotopic Mass: 223.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-[(4-Ethylpiperazin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane

Comprehensive Overview of 1-[(4-Ethylpiperazin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane (CAS No. 2137882-78-9)

1-[(4-Ethylpiperazin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane is a structurally unique compound that has garnered significant attention in pharmaceutical and chemical research. With its CAS number 2137882-78-9, this molecule is characterized by a 7-azabicyclo[2.2.1]heptane core, a scaffold known for its versatility in drug design. The incorporation of a 4-ethylpiperazine moiety further enhances its potential as a bioactive agent, making it a subject of interest for researchers exploring novel therapeutic applications.

In recent years, the demand for heterocyclic compounds like 1-[(4-Ethylpiperazin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane has surged due to their role in targeting central nervous system (CNS) disorders. This aligns with the growing focus on neuropharmacology and neurological drug development, areas where users frequently search for terms such as "CNS-active compounds" or "neurotransmitter modulation." The compound's bicyclic structure and piperazine derivative functional group suggest potential interactions with G-protein-coupled receptors (GPCRs), a hot topic in drug discovery forums and academic discussions.

From a synthetic chemistry perspective, the 7-azabicyclo[2.2.1]heptane framework offers challenges and opportunities for stereoselective synthesis, a keyword often queried by organic chemists. The compound's CAS No. 2137882-78-9 is frequently cross-referenced in databases exploring structure-activity relationships (SAR), particularly in studies investigating ligand efficiency and molecular docking. These aspects resonate with current trends in computational chemistry and AI-driven drug design, where users seek insights into small molecule optimization.

The ethylpiperazine side chain in this compound also raises interest in its pharmacokinetic properties, such as blood-brain barrier (BBB) permeability—a critical factor in CNS drug development. Researchers often search for compounds with improved bioavailability and metabolic stability, making 1-[(4-Ethylpiperazin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane a relevant case study. Its potential applications in psychiatric or neurodegenerative disease research further align with trending queries like "novel dopamine receptor ligands" or "sigma-1 receptor modulators."

In summary, 1-[(4-Ethylpiperazin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane (CAS No. 2137882-78-9) represents a compelling example of how bridged heterocycles and nitrogen-rich pharmacophores can address contemporary challenges in medicinal chemistry. Its structural features and potential biological relevance make it a valuable subject for both experimental and computational studies, catering to the evolving needs of the scientific community.